2-ethoxy-N-(3-ethylphenyl)benzamide

• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34g/mol
• IUPAC Name: 2-ethoxy-N-(3-ethylphenyl)benzamide
• InChI: InChI=1S/C17H19NO2/c1-3-13-8-7-9-14(12-13)18-17(19)15-10-5-6-11-16(15)20-4-2/h5-12H,3-4H2,1-2H3,(H,18,19)
• InChI Key: LGHRDLLJXQWFLK-UHFFFAOYSA-N
• SMILES: CCC1=CC(=CC=C1)NC(=O)C2=CC=CC=C2OCC

Description

2-Ethoxy-N-(3-ethylphenyl)benzamide is a benzamide derivative characterized by an ethoxy group at the 2-position of the benzamide core and a 3-ethylphenyl substituent on the amide nitrogen. Key physicochemical properties include a molecular formula of C₁₇H₁₉NO₂, molecular weight of 269.34 g/mol, logP of 4.09, and a polar surface area of 30.54 Ų . Its structure (SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC(=CC=C2)CC) features a lipophilic ethoxy group and an ethylphenyl moiety, which influence solubility and bioavailability.

Comparison with Similar Compounds

Key Observations :

• Lipophilicity : The ethoxy and ethyl groups in 2-ethoxy-N-(3-ethylphenyl)benzamide contribute to its higher logP (4.09) compared to hydroxy- or nitro-substituted analogs (e.g., nitazoxanide: 1.98) .
• Bioactivity : Electron-withdrawing groups (e.g., CF₃ in ) reduce logP but enhance metabolic stability, whereas bulky substituents (e.g., morpholinylmethyl in mosapride) improve receptor binding .

Key Observations :

• Green Chemistry : Ultrasonic irradiation () reduces reaction time (2–4 hours vs. 8–12 hours for conventional methods) and improves yields (85–90% vs. 65–70%) .
• Amide Coupling : Direct condensation (e.g., benzoyl chloride with amines in ) achieves high yields (>80%) under mild conditions .

Antioxidant and Antiparasitic Activity

• Antioxidants: Benzamide derivatives with phenolic hydroxyl or methoxy groups (e.g., N-{[(4-hydroxyphenyl)amino]carbonothioyl}benzamide) show >85% inhibition in lipid peroxidation assays, outperforming non-polar analogs .
• Antiparasitics : Nitazoxanide’s nitro-thiazole group enables broad-spectrum activity against protozoa, while the ethoxy group in 2-ethoxy-N-(3-ethylphenyl)benzamide lacks this electron-deficient moiety, limiting antiparasitic effects .

Receptor Binding and Toxicity

• 5-HT4 Agonism : Mosapride’s morpholine substituent enhances serotonin receptor binding (EC₅₀ = 0.3 μM), whereas its metabolites (e.g., 3 and 4 in ) lose activity due to de-ethylation or hydroxylation .
• Toxicity : Ethylphenyl and ethoxy groups in 2-ethoxy-N-(3-ethylphenyl)benzamide may increase hepatotoxicity risk compared to hydroxylated analogs (e.g., 2-hydroxy derivatives in ) .